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Compound of Interest

Compound Name: 8-Acetyl-7-methoxycoumarin

Cat. No.: B1282994

For Researchers, Scientists, and Drug Development Professionals

Abstract

8-Acetyl-7-methoxycoumarin, a member of the coumarin family of benzopyrone compounds,
is emerging as a molecule of significant interest in the field of therapeutic research. While
extensive research has been conducted on the diverse biological activities of the broader
coumarin class, specific data on this particular derivative is still maturing. This technical guide
consolidates the available information on 8-Acetyl-7-methoxycoumarin and its closely related
analogs, providing a comprehensive overview of its synthesis, potential therapeutic
applications, and mechanisms of action. This document aims to serve as a foundational
resource for researchers and professionals in drug discovery and development, highlighting
areas of promise and opportunities for future investigation.

Introduction

Coumarins are a large class of phenolic compounds found in many plants and are known for
their wide range of pharmacological properties, including anticoagulant, anticancer, anti-
inflammatory, antimicrobial, and neuroprotective activities. The structural diversity within the
coumarin family allows for a broad spectrum of biological effects. 8-Acetyl-7-
methoxycoumarin, with its characteristic acetyl and methoxy substitutions on the coumarin
scaffold, presents a unique profile for potential therapeutic development. This guide will delve
into the technical details of its synthesis, and explore its putative applications in oncology,
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inflammation, infectious diseases, and neurodegenerative disorders, drawing upon data from
closely related analogs where direct information is limited.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 8-Acetyl-7-methoxycoumarin is
presented in the table below.

Property Value Reference
Molecular Formula C12H1004 [1]
Molecular Weight 218.20 g/mol [1]
8-acetyl-7-methoxychromen-2-
IUPAC Name [1]
one
CAS Number 89019-07-8
Appearance Powder

CC(=0)C1=C(C=CC2=C10C(
SMILES [1]
=0)C=C2)0C

XLogP3 1.6 [1]

Synthesis of 8-Acetyl-7-methoxycoumarin

While a specific detailed protocol for the synthesis of 8-Acetyl-7-methoxycoumarin is not
readily available in the surveyed literature, a logical synthetic route can be inferred from the
well-established synthesis of its precursor, 8-Acetyl-7-hydroxycoumarin, via the Pechmann
condensation followed by a Fries rearrangement, and concluding with a methylation step.

General Workflow for Synthesis

The synthesis can be conceptualized as a three-stage process:
e Pechmann Condensation: Formation of the coumarin core.

o Fries Rearrangement: Introduction of the acetyl group.
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* Methylation: Addition of the methyl group to the hydroxyl moiety.
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Stage 1: Pechmann Condensation

Resorcinol

thyl acetoacetate,
H2SOa4

7-Hydroxy-4-methylcoumarin

Acetic anhydride

Stage 2: Fries Rearrangement

7-Acetoxy-4-methylcoumarin

ICl3

8-Acetyl-7-hydroxycoumarin

imethyl sulfate,
Base

Stage 3: Methylation

8-Acetyl-7-methoxycoumarin
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Cancer Cell Line

:

Treatment with 8-Acetyl-7-methoxycoumarin

Apoptotii Pathway

Induction of Apoptosis

:

Caspase Activation

l

PARP Cleavage

/

Cell Death
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LPS
MAPK Pathway
TLR4 8-Acetyl-7-methoxycoumarin MyD88
inhibits (putative) inhibits (putative)
MAPK (p38, ERK, JNK) IKK
inhibits
AP-1 p65/p50(NF-kB)

Nucleus

Pro-inflammatory Genes (TNF-a, IL-6, iNOS)
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Neurotoxin 8-Acetyl-7-methoxycoumarin

inhibits (putative)

Oxidative Stress

nhibits (putative)

Mitochondrial Dysfunction

N

Apoptosis

l

Neuronal Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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